Cas no 7737-17-9 (1-aminopropan-2-one hydrochloride)

• Product Name: 1-aminopropan-2-one hydrochloride
• CAS No: 7737-17-9
• MF: C₃H₈ClNO
• MW: 109.554719924927
• MDL: MFCD00056125
• CID: 568744
• PubChem ID: 3084025
• Update Time: 2025-06-26

1-aminopropan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Aminopropan-2-one hydrochloride
• Aminoacetone Hydrochloride
• 1-Aminoacetone Hydrochloride
• 2-Propanone, 1-amino-,hydrochloride (8CI,9CI)
• Aminoacetone HCl
• 1-AMINOPROPAN-2-ONE HCL
• 1-Amino-2-propanone hydrochloride
• 2-Propanone, 1-amino-, hydrochloride
• Aminoacetone,hydrochloride
• 1-Aminopropan-2-one, HCl
• KSC498A7N
• 1-aminopropan-2-one;hydrochloride
• RUCLDQBBIJKQHO-UHFFFAOYSA-N
• 1-amino-propan-2-one hydrochloride
• NSC159195
• RW2982
• 1-aminopropan-2-one hyd
• 1-aminopropan-2-one, hydrochloride salt
• DTXSID80228088
• 7737-17-9
• SY018511
• 1-aminopropan-2-one hydrochloride salt
• Aminoacetone hydrochloride, AldrichCPR
• 2-Propanone,1-amino-,hydrochloride(8ci,9ci)
• AMY15017
• NSC-159195
• Aminoacetone (hydrochloride)
• EINECS 231-798-0
• MFCD00056125
• Z1262398366
• FT-0649514
• 1-aminopropan-2-one hydrogen chloride
• NS00044497
• BCP32702
• EN300-91147
• Aminoacetone HCl;1-Aminopropan-2-one hydrochloride
• PB43448
• 2-HYDROXY-BENZOIMIDAZOLE-1-CARBOXYLICACIDTERT-BUTYLESTER
• HY-W004850
• SCHEMBL1027951
• F8888-0837
• A9794
• AKOS015901237
• CS-W004850
• NSC 159195
• DB-029442
• 1-aminopropan-2-one hydrochloride

• MDL： MFCD00056125
• Inchi： 1S/C3H7NO.ClH/c1-3(5)2-4;/h2,4H2,1H3;1H
• InChI Key： RUCLDQBBIJKQHO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)CN

Computed Properties

• Exact Mass: 109.02900
• Monoisotopic Mass: 109.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 0.926
• Boiling Point: 120.6°Cat760mmHg
• Flash Point: 26.8°C
• PSA: 43.09000
• LogP: 1.03640

1-aminopropan-2-one hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-aminopropan-2-one hydrochloride

Introduction to 1-aminopropan-2-one hydrochloride (CAS No. 7737-17-9) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1-aminopropan-2-one hydrochloride, with the chemical name N-propyl ketoxime hydrochloride, is a versatile intermediate in organic synthesis and has garnered significant attention in recent years due to its unique structural and functional properties. Its molecular formula, C₃H₇NO·HCl, reflects its dual reactivity as both a ketone and an amine derivative, making it a valuable building block in pharmaceutical and biochemical research. This introduction explores the compound's chemical characteristics, synthetic pathways, and its increasingly prominent role in modern drug discovery and therapeutic development.

The CAS number 7737-17-9 uniquely identifies this substance in scientific literature and industrial applications. As a hydrochloride salt, 1-aminopropan-2-one hydrochloride exhibits enhanced solubility in aqueous systems, which is a critical factor for its use in pharmaceutical formulations. This property has facilitated its incorporation into various biomedical assays, including enzyme inhibition studies and proteomic analyses. The compound's ability to act as a nucleophile or electrophile, depending on reaction conditions, makes it particularly useful in constructing more complex molecules such as peptidomimetics and heterocyclic scaffolds.

Recent advancements in medicinal chemistry have highlighted the potential of 1-aminopropan-2-one hydrochloride as a precursor in the synthesis of bioactive molecules. For instance, researchers have leveraged its reactivity to develop novel kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's structural motif is often incorporated into small-molecule libraries designed for high-throughput screening (HTS) platforms. Such libraries have been instrumental in identifying lead compounds for drugs targeting metabolic disorders and neurodegenerative diseases.

In the realm of chemical biology, 1-aminopropan-2-one hydrochloride has been employed to probe protein-protein interactions and post-translational modifications. Its ability to mimic natural amino acid residues allows scientists to design probes that disrupt or stabilize specific protein conformations. This has opened new avenues for studying protein function and dysfunction, particularly in the context of Alzheimer's disease and other neurodegenerative conditions where protein aggregation plays a central role.

The synthesis of 1-aminopropan-2-one hydrochloride typically involves the condensation of acetone with ammonia under controlled conditions, followed by salt formation with hydrochloric acid. This straightforward synthetic route underscores its accessibility for industrial-scale production. However, optimizing yield and purity remains a challenge due to potential side reactions such as over-addition of ammonia or competing condensation pathways. Advances in catalytic systems have improved the efficiency of these processes, making the compound more readily available for research applications.

One of the most compelling aspects of 1-aminopropan-2-one hydrochloride is its role in developing chiral auxiliaries and ligands for asymmetric synthesis. The presence of a stereogenic center allows for the generation of enantiomerically pure derivatives, which are essential for producing enantiomerically active pharmaceuticals with improved pharmacokinetic profiles. Researchers have demonstrated its utility in asymmetric hydrogenation reactions, where it serves as an effective ligand scaffold.

From a regulatory perspective, 1-aminopropan-2-one hydrochloride (CAS No. 7737-17-9) is classified as a non-controlled substance under international trade regulations. This classification simplifies its handling and distribution across borders for research purposes. However, adherence to good laboratory practices (GLP) is mandatory to ensure safety during storage, handling, and disposal.

The future prospects of 1-aminopropan-2-one hydrochloride are promising, with ongoing studies exploring its applications in green chemistry initiatives. Researchers are investigating solvent-free reactions and biocatalytic approaches to minimize environmental impact while maintaining high yields. Additionally, computational modeling has been used to predict new derivatives with enhanced bioactivity, further expanding its utility in drug discovery.

In conclusion,1-aminopropan-2-one hydrochloride represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique reactivity profile, synthetic accessibility, and broad applicability make it indispensable for researchers striving to develop innovative therapeutics. As scientific understanding evolves,1-amino-propan -2-one hydro-chloride will continue to play a pivotal role in advancing our ability to combat complex diseases through molecular innovation.